Electron impact studies on organo-beryllium and -aluminium compounds
Discussions of the Faraday Society Pub Date: DOI: 10.1039/DF9694700157
Abstract
Electron impact studies on R2Be, R2AlH and R3Al compounds at low source temperatures revealed the presence of associated electron deficient ions. General decomposition modes are discussed together with bond energy data on beryllium dialkyls.
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Benzenediazonium,chloride (1:1)
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